3-Bromo-6-chloro-1H-pyrrolo[2,3-b]pyridine

• IUPAC Name: 3-bromo-6-chloro-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C7H4BrClN2/c8-5-3-10-7-4(5)1-2-6(9)11-7/h1-3H,(H,10,11)
• InChI Key: RGRPIZFOVAXYRU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=C1C(=CN2)Br)Cl
• Molecular Formula: C7H4BrClN2
• DSSTOX Substance ID: DTXSID90696597
• Molecular Weight: 231.48 g/mol
• CAS RN: 1190321-08-4

Description

3-Bromo-6-chloro-1H-pyrrolo[2,3-b]pyridine is a chemical compound with the molecular formula C7H3BrClN2. It is a derivative of pyrrolopyridine, a nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its molecular formula, C7H3BrClN2. It contains a pyrrolopyridine core, which is a fused ring system with a pyrrole ring (a five-membered ring with one nitrogen atom) and a pyridine ring (a six-membered ring with one nitrogen atom).

Scientific Research Applications

Chemical Transformations and Synthesis

3-Bromo-6-chloro-1H-pyrrolo[2,3-b]pyridine and its derivatives serve as key intermediates and building blocks in organic synthesis. They are particularly valuable in constructing complex molecular architectures due to their reactivity and versatility. For instance, halogenated thienopyridines, structurally related to this compound, have been synthesized and further transformed into various products, showcasing the potential of such compounds in synthetic chemistry (Klemm, Merrill, Lee, & Klopfenstein, 1974). Similarly, compounds in the pyridine and quinoline series have been synthesized from bromo derivatives, indicating the importance of halogenated compounds in facilitating chemical transformations (Mongin, Mongin, Trécourt, Godard, & Quéguiner, 1996).

Advanced Materials and Molecular Structures

Halogenated pyrrolopyridines, including compounds like this compound, are used in the development of advanced materials and molecular structures. For example, the synthesis of 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid, a key intermediate in certain insecticides, demonstrates the utility of such compounds in material science and industrial applications (Wen-bo, 2011). Furthermore, hyperbranched polyelectrolytes have been synthesized using brominated pyridine derivatives, highlighting their potential in creating novel polymeric materials (Monmoton, Monmoton, Lefebvre, Lefebvre, & Fradet, 2008).

Molecular and Crystal Structures

The study of molecular and crystal structures is another area where this compound and its derivatives are impactful. Research into the crystal and molecular structures of halogenated pyridine derivatives has provided valuable insights into molecular geometry, hydrogen bonding, and π-π interactions, which are crucial for understanding the properties and behaviors of these compounds in different states (Rodi, Luis, Martí, Martí‐Centelles, & Ouzidan, 2013).

Future Directions

The future directions for the research and development of 3-Bromo-6-chloro-1H-pyrrolo[2,3-b]pyridine and its derivatives could involve further exploration of their biological activities, particularly their potential as FGFR inhibitors for cancer therapy. Additionally, the development of efficient synthetic methods for these compounds could also be a focus of future research.

Mechanism of Action

Target of Action

The primary target of 3-Bromo-6-chloro-7-azaindole is the Tyrosine Protein Kinase SRC . This kinase plays a crucial role in regulating cellular processes such as proliferation, differentiation, survival, and migration .

Mode of Action

3-Bromo-6-chloro-7-azaindole interacts with the Tyrosine Protein Kinase SRC, inhibiting its activity . This inhibition disrupts the kinase’s normal function, leading to changes in the cellular processes it regulates .

Biochemical Pathways

The inhibition of Tyrosine Protein Kinase SRC by 3-Bromo-6-chloro-7-azaindole affects various biochemical pathways. For instance, it can impact the MAP kinase pathway , which plays a key role in cellular proliferation . The compound’s action on this pathway can lead to downstream effects such as reduced cell proliferation .

Pharmacokinetics

These properties include solubility, pK A, and lipophilicity .

Result of Action

The result of 3-Bromo-6-chloro-7-azaindole’s action is a decrease in cellular proliferation due to the inhibition of Tyrosine Protein Kinase SRC . This makes the compound a potential candidate for the development of antiproliferative agents .

Action Environment

The action, efficacy, and stability of 3-Bromo-6-chloro-7-azaindole can be influenced by various environmental factors. For instance, the compound’s solubility can affect its absorption and distribution within the body . Additionally, factors such as pH and temperature could potentially impact the compound’s stability and activity .